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Compound of Interest

Compound Name: UWA-101

CAS No.: 1350821-24-7

Cat. No.: B1257170

Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for UWA-101 based on general laboratory safety principles and available

research information. As no specific Safety Data Sheet (SDS) for UWA-101 is publicly

available, a comprehensive, site-specific risk assessment must be conducted by qualified

personnel before commencing any work with this compound. This information is intended to

supplement, not replace, institutional safety protocols and professional judgment.

UWA-101 is a phenethylamine derivative researched for its potential therapeutic effects.[1][2]

While studies indicate it lacks the cytotoxicity associated with its analogue MDMA, it should be

handled with care as a research chemical of unknown long-term toxicity.[3][4] The following

guidelines are designed to provide essential, immediate safety and logistical information for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the last line of defense in minimizing exposure to

hazardous materials and should be used in conjunction with engineering and administrative
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controls.[5][6] The following table summarizes the recommended PPE for handling UWA-101 in

a laboratory setting.
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Body Part Required PPE
Specifications & Best

Practices

Eyes & Face

Safety Glasses with side

shields or Goggles, Face

Shield

Must be worn at all times in the

laboratory. A face shield should

be worn over safety glasses or

goggles when there is a splash

hazard.[6]

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Check glove compatibility with

the solvents being used.

Double gloving is

recommended for handling

concentrated solutions. Inspect

gloves for tears or punctures

before and during use.

Remove gloves before leaving

the laboratory area.[7]

Body Laboratory Coat

Should be 100% cotton or

flame-resistant material,

especially if working with

flammable solvents.[7] The

coat should be fully buttoned

with sleeves rolled down.

Remove immediately if

significant contamination

occurs.

Respiratory

Not generally required for

small quantities handled in a

fume hood.

A risk assessment should

determine if respiratory

protection is needed based on

the scale of work and potential

for aerosolization. If required, a

properly fitted respirator (e.g.,

N95 or higher) should be used

in accordance with an

established respiratory

protection program.
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Feet Closed-toe shoes

Shoes must fully cover the

feet. Perforated shoes or

sandals are not permitted in

the laboratory.

Handling and Operational Plan
A systematic approach to handling UWA-101 is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps from preparation to post-experiment

procedures.
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Caption: Standard workflow for handling UWA-101 in a laboratory setting.
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Experimental Protocols:

While specific experimental protocols for UWA-101 are proprietary, general procedures for

handling solid and liquid forms of research chemicals should be followed:

Weighing Solid Compound:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

minimize inhalation exposure.

Use anti-static weighing paper or a tared container.

Handle the compound gently to avoid creating dust.

Clean the balance and surrounding area with a solvent-dampened cloth after use.

Preparing Solutions:

Always add the solid UWA-101 to the solvent, not the other way around, to prevent

splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Cap vials or flasks securely and label them clearly with the compound name,

concentration, solvent, and date.

Disposal Plan
Proper waste management is essential to protect human health and the environment.[8][9] All

waste generated from handling UWA-101 must be treated as hazardous waste.

Waste Segregation and Disposal Workflow:
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Caption: Waste disposal workflow for UWA-101 contaminated materials.

Disposal Procedures:

Solid Waste: All disposable items that have come into contact with UWA-101, such as

gloves, bench paper, and pipette tips, should be placed in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

compatible, sealed, and labeled hazardous waste container. Do not mix incompatible waste

streams.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.[8]

Decontamination: All non-disposable glassware and equipment should be decontaminated. A

common procedure involves rinsing with a suitable solvent (e.g., ethanol or acetone),

followed by washing with soap and water. The initial solvent rinse should be collected as

hazardous waste.
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By adhering to these guidelines and fostering a strong safety culture, research with UWA-101
can be conducted in a manner that prioritizes the health and safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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